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Compound of Interest

Compound Name: Hentriacontane

Cat. No.: B1218953

Audience: Researchers, scientists, and drug development professionals.

Introduction: Hentriacontane (CsiHea) is a long-chain, saturated hydrocarbon, also known as
n-hentriacontane.[1] Its high molecular weight, chemical inertness, thermal stability, and well-
defined chromatographic behavior make it an excellent certified analytical standard.[2] It is
particularly valuable in analytical techniques such as Gas Chromatography (GC) and Gas
Chromatography-Mass Spectrometry (GC-MS). This document outlines the key applications,
physicochemical properties, and detailed protocols for the effective use of Hentriacontane as
a certified analytical standard in a laboratory setting.

Key Applications

As a certified analytical standard, Hentriacontane serves several critical functions in analytical
chemistry:

o Retention Index (RI) Marker: In GC and GC-MS, retention times can vary between
instruments and even between runs on the same instrument. Hentriacontane, as part of a
homologous series of n-alkanes, is used to convert retention times into system-independent
Retention Indices (RI).[3][4] This allows for more reliable compound identification by
comparing experimental Rl values with those in literature and databases.[5]

« Internal Standard (IS): For the quantification of other long-chain alkanes or similar
compounds in complex matrices like environmental samples, plant extracts, or petroleum
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products.[3][6] Using an internal standard corrects for variations in injection volume and
potential sample loss during preparation.

o Method Development and Validation: Hentriacontane can be used to test and validate
analytical methods for the analysis of high-molecular-weight, non-polar compounds, ensuring
the method's accuracy, precision, and robustness.[7]

Data Presentation

Quantitative data for Hentriacontane is summarized below for easy reference.

Table 1: Physicochemical Properties of Hentriacontane

Property Value Reference
Chemical Formula CsiHes [8]
Molecular Weight 436.84 g/mol [2]

CAS Number 630-04-6 [8]
Appearance White, waxy solid/crystals [819]
Melting Point 67-69 °C [2]

Boiling Point 458 °C @ 760 mmHg [8]

Assay (as standard) =>98.0% (GC) [2]

| Solubility | Insoluble in water; Soluble in non-polar solvents like hexane, heptane, and
benzene. |[10][11] |

Table 2: Key Mass Spectral Data for Hentriacontane (Electron lonization)
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Mass-to-Charge Ratio

(miz) Relative Intensity (%) Interpretation

m/z

57 100 CaHot (base peak)
71 ~70 CsHi1™

85 ~70 CeHi3™

99 ~30 C7His*

436 Low Molecular lon (M+)

Data is compiled from NIST and PubChem mass spectral libraries. The fragmentation pattern is
characteristic of long-chain n-alkanes.[1][12]

Experimental Protocols

These protocols provide a framework for using Hentriacontane. Researchers should optimize
parameters for their specific instrumentation and application.

Protocol 1: Preparation of Stock and Working Standards

Objective: To prepare accurate concentrations of Hentriacontane solutions for use as a
calibration or internal standard.

Materials:

o Hentriacontane certified analytical standard (neat solid)[2]
e n-Hexane or n-Heptane, analytical grade

» Analytical balance (4-decimal place)

¢ Class A volumetric flasks (e.g., 10 mL, 50 mL, 100 mL)

o Glass pipettes or calibrated micropipettes

 Vials with PTFE-lined caps
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Procedure:

e Stock Solution Preparation (e.g., 1000 pg/mL): a. Accurately weigh 10.0 mg of
Hentriacontane standard using an analytical balance. b. Quantitatively transfer the solid to a
10 mL Class A volumetric flask. c. Add a small amount of n-hexane (approx. 5 mL) and
gently swirl to dissolve the solid. A brief sonication may aid dissolution. d. Once fully
dissolved, bring the flask to the 10 mL mark with n-hexane. e. Cap the flask and invert it 15-
20 times to ensure homogeneity. This is the Stock Solution.

e Working Standard Preparation (e.g., 10 pg/mL): a. Transfer 1.0 mL of the 1000 pg/mL Stock
Solution into a 100 mL Class A volumetric flask using a calibrated pipette. b. Dilute to the
mark with n-hexane. c. Cap and invert to mix thoroughly. This is the Working Standard. d.
Prepare further dilutions as required for the specific analytical range.

Storage: Store all solutions in tightly sealed vials at 4°C. Long-chain alkanes are stable, but
solvent evaporation can alter concentrations.

Protocol 2: GC-MS Analysis of Hentriacontane

Objective: To establish a robust GC-MS method for the detection and quantification of
Hentriacontane.

Instrumentation & Consumables:

Gas Chromatograph with a Mass Spectrometer detector (GC-MS)

Capillary column: A non-polar column such as DB-5ms or equivalent (e.g., 30 m x 0.25 mm
ID x 0.25 pum film thickness) is recommended.[13]

Carrier Gas: Helium or Hydrogen, high purity

Autosampler vials with inserts

Typical GC-MS Parameters:
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Parameter

Recommended Setting

Injection Port Temp.

300-320 °C

Injection Mode

Splitless (for trace analysis) or Split

Injection Volume 1L
Carrier Gas Helium
Flow Rate 1.0 - 1.5 mL/min (Constant Flow)

Oven Program

Initial: 100°C, hold 2 min

Ramp: 10°C/min to 320°C

Hold: 10 min at 320°C

MS Transfer Line Temp.

320 °C

lon Source Temp.

230 °C

lonization Mode

Electron lonization (El) at 70 eV

Scan Range (m/z)

50 - 500 amu

Acquisition Mode

Full Scan (for identification) or Selected lon
Monitoring (SIM) using m/z 57, 71, 85 for

enhanced sensitivity.[6]

Note: The high final temperature and long hold
time are necessary to ensure the elution of the

high-boiling point Hentriacontane.

Mandatory Visualizations

Workflow for Analysis Using an Internal Standard
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Caption: Workflow for quantitative analysis using Hentriacontane as an internal standard (IS).
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Logical Diagram for Retention Index Calculation

Caption: Logical relationship for calculating the Linear Retention Index (RI) of an analyte.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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